Methyl 2-(5-bromo-6-methoxypyridin-2-yl)acetate

Methyl 2-(5-bromo-6-methoxypyridin-2-yl)acetate (CAS 1206777-11-8) is a bifunctional pyridine building block procured for advanced pharmaceutical synthesis, particularly in the development of CNS-penetrant therapeutics and kinase inhibitors [1]. It features a reactive 5-bromo substituent primed for palladium-catalyzed cross-coupling and a versatile 2-methyl acetate group that undergoes regioselective enolization [2]. The 6-methoxy group serves as both an electron-donating modulator and a conformational lock, providing an intramolecular hydrogen bond acceptor that restricts bond rotation and lowers cLogP [1]. These combined features make it an indispensable precursor for constructing complex heterocyclic systems, such as oxadiazines in Gamma Secretase Modulators (GSMs) and substituted pyrazines in ALK inhibitors.

Substituting this specific building block with simpler analogs compromises synthetic viability and downstream pharmacological profiles. Replacing it with methyl 2-(5-bromopyridin-2-yl)acetate (omitting the 6-methoxy group) removes the conformational lock, leading to increased rotational entropy and higher cLogP, which reduces CNS penetrance in neurological drug candidates [1]. Utilizing the free acid, 2-(5-bromo-6-methoxypyridin-2-yl)acetic acid, introduces severe processability issues; 2-pyridylacetic acids are prone to spontaneous thermal decarboxylation at temperatures above 40 °C, whereas the methyl ester provides a stable, easily handled material [2]. Furthermore, utilizing non-halogenated methoxypyridines eliminates the cross-coupling handle needed to install key pharmacophores, rendering late-stage functionalization impossible.

cLogP Reduction and Conformational Lock

In the synthesis of Gamma Secretase Modulators (GSMs), the incorporation of the 6-methoxypyridine motif is prioritized over standard methoxyphenyl or unsubstituted pyridine rings. The 6-methoxy group restricts bond rotation via intramolecular hydrogen bonding and lowers the calculated partition coefficient (cLogP). Replacing a standard methoxyphenyl core with this 2-methoxypyridine system lowers cLogP by 0.5–1.0 log units, directly correlating with a >10-fold improvement in CNS penetration and in vivo efficacy (e.g., lowering Aβ42 EC50 from micromolar to the 230 nM range) [1]. Procuring the exact 5-bromo-6-methoxy scaffold ensures this physicochemical advantage is embedded early in the synthesis.

Essential for buyers developing CNS-targeted therapeutics where strict control over lipophilicity and blood-brain barrier permeability is required.

Prevention of Decarboxylation via Methyl Esterification

Procurement of the methyl ester form is preferred over the corresponding free acid (2-(5-bromo-6-methoxypyridin-2-yl)acetic acid) for scale-up and storage. 2-Pyridylacetic acid derivatives are susceptible to spontaneous thermal decarboxylation, degrading at temperatures as low as 40–60 °C during isolation. The methyl ester blocks this degradation pathway, offering >98% stability under standard ambient storage and allowing for robust handling in elevated-temperature reactions [1]. The ester can be cleanly hydrolyzed to the acid in situ only when immediately required, maximizing overall synthetic yield.

Ensures reproducible yields and prevents costly material loss during shipping, storage, and multi-step process chemistry.

Orthogonal Reactivity for Late-Stage Functionalization

The 5-bromo substituent on the 6-methoxypyridine ring provides an optimal balance of reactivity for palladium-catalyzed cross-coupling reactions compared to its chloro counterparts. While chloro-pyridines require specialized, expensive phosphine ligands (e.g., XPhos) and extended heating (>100 °C), the 5-bromo derivative efficiently couples with boronic acids and amines using standard, cost-effective catalysts (e.g., Pd(dppf)Cl2) at moderate temperatures (80 °C) [1]. This ensures high-yielding (>80%) incorporation of complex heteroaryls without degrading the sensitive acetate side chain.

Lowers process costs and simplifies catalyst screening for process chemists scaling up complex pharmaceutical intermediates.

Facilitated Alpha-Carbon Functionalization

The methyl acetate group at the 2-position of the pyridine ring provides a highly acidic alpha-carbon, enabling clean and regioselective enolate formation. Compared to using a simple methyl group (e.g., 5-bromo-6-methoxy-2-methylpyridine) which requires extremely strong bases (like n-BuLi or LDA) and cryogenic conditions (-78 °C) for deprotonation, the methyl acetate alpha-protons can be deprotonated using milder bases (such as NaH or alkoxides) at 0 °C to room temperature [1]. This allows for efficient alkylation, aldol condensations, or direct cyclization to form complex fused heterocycles with high reproducibility.

Greatly simplifies manufacturing logistics by avoiding cryogenic cooling and highly pyrophoric bases during scale-up.

Synthesis of CNS-Penetrant GSMs

This compound is an ideal starting material for synthesizing oxadiazine-based GSMs targeting familial Alzheimer's disease. The 6-methoxy group provides the necessary conformational lock to lower cLogP and enhance blood-brain barrier penetration, while the 5-bromo group allows for the late-stage installation of key pharmacophores like 4-methylimidazole via Buchwald coupling [1].

Development of ALK and c-Met Inhibitors

In the oncology space, this building block is highly suitable for generating analogs of crizotinib and next-generation ALK inhibitors. The 5-bromo position serves as a reliable anchor for Suzuki coupling with various heteroaryl boronic acids, enabling rapid structure-activity relationship (SAR) exploration of the kinase hinge-binding region [2].

Scale-Up Manufacturing of Pyridine-Acetic Acid Derivatives

For industrial process chemistry, the methyl ester form is the procurement standard for generating 2-pyridylacetic acid derivatives. It bypasses the severe thermal instability and spontaneous decarboxylation associated with storing and handling the free acid, allowing chemists to perform robust enolate alkylations before executing a controlled, low-temperature hydrolysis in the final synthetic step [3].